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Compound of Interest

Compound Name: 6-Bromooxindole

Cat. No.: B126910 Get Quote

This guide provides comprehensive safety, handling, and disposal protocols for 6-
Bromooxindole, a crucial reagent in various research and development applications.

Adherence to these procedures is paramount for ensuring a safe laboratory environment and

the integrity of your experimental work.

For Research Use Only. Not for use in diagnostic or therapeutic procedures.

Hazard Identification and Safety Precautions
6-Bromooxindole is classified as a hazardous substance and requires careful handling to

mitigate potential risks.[1] It is known to be an irritant to the eyes, respiratory system, and skin.

[1] In some individuals, it may cause eye damage and skin inflammation upon contact.[1]

Hazard Summary:

Skin Irritation: Causes skin irritation.[2][3]

Eye Irritation: Causes serious eye irritation.[1][3]

Respiratory Irritation: May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)
A robust PPE strategy is the first line of defense against exposure. The following table

summarizes the mandatory PPE for handling 6-Bromooxindole.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation of dust

or vapors.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles provide protection

against splashes; a face shield

offers broader protection,

especially during tasks with a

higher risk of splashing.

Hand Protection
Chemical-Resistant Gloves

(e.g., Nitrile)

To prevent skin contact. It is

recommended to wear two

pairs of gloves (double-

gloving) and to change them

frequently.

Body Protection Laboratory Coat
To protect skin and personal

clothing from contamination.

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes
To protect feet from spills.

Respiratory Protection
NIOSH-Approved Respirator

(e.g., N95 dust mask)

Required when working

outside of a fume hood or if

engineering controls are

insufficient to control airborne

concentrations.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 6-Bromooxindole is essential for both safety and

experimental success.

1. Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher

are readily accessible.
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PPE: Don all required PPE as outlined in the table above before entering the handling area.

2. Handling the Compound:

Location: All handling of solid 6-Bromooxindole and its solutions must be conducted within

a certified chemical fume hood to minimize inhalation exposure.

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.

Weighing: If weighing the solid, do so in a fume hood or a balance enclosure.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[2]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[2]

3. Post-Handling Procedures:

Decontamination: Clean the work area and any equipment used with an appropriate solvent.

Storage: Store 6-Bromooxindole in a tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents.[1][4]

Disposal Plan: Managing 6-Bromooxindole Waste
Proper disposal of 6-Bromooxindole and its waste is critical for environmental protection and

regulatory compliance.

Waste Categorization and Collection:
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Waste Type Collection Procedure Container Type

Solid Waste

Collect unreacted 6-

Bromooxindole and

contaminated materials (e.g.,

weighing paper, gloves, pipette

tips).

Labeled, sealed, and

chemically compatible

container for solid hazardous

waste.

Liquid Waste
Collect solutions containing 6-

Bromooxindole.

Labeled, sealed, and

appropriate solvent waste

container designated for

halogenated organic waste.

General Disposal Guidelines:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "6-Bromooxindole," and the associated hazards.[5]

Segregation: Do not mix halogenated organic waste with non-halogenated waste streams.[6]

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory, ensuring they are tightly capped except when adding waste.[5]

Professional Disposal: Arrange for the disposal of all 6-Bromooxindole waste through a

licensed hazardous waste disposal company, following all local, regional, and national

regulations.[2][6]

Quantitative Data
The following table summarizes key physical and chemical properties for the related compound

6-Bromoindole, as specific data for 6-Bromooxindole is limited. This information is useful for

understanding its general characteristics.
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Property Value

Molecular Formula C₈H₆BrN

Molecular Weight 196.04 g/mol [3]

Appearance Solid

Melting Point 92 - 96 °C[2]

Boiling Point 70 - 75 °C @ 0.01 mmHg[2]

Flash Point > 110 °C[2]

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling 6-Bromooxindole,

emphasizing the critical safety and disposal steps.
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Workflow for Handling 6-Bromooxindole
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Caption: Operational and Disposal Workflow for 6-Bromooxindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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